Cas no 97010-18-9 (L-Proline, hexadecylester)
L-Proline, hexadecylester structure
Product Name:L-Proline, hexadecylester
CAS No:97010-18-9
MF:C21H41NO2
MW:339.555746793747
CID:808156
Update Time:2025-04-19
L-Proline, hexadecylester Chemical and Physical Properties
Names and Identifiers
-
- hexadecyl (2S)-pyrrolidine-2-carboxylate
- L-Proline, hexadecylester
- proline cetyl ester
-
- Inchi: 1S/C21H41NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19-24-21(23)20-17-16-18-22-20/h20,22H,2-19H2,1H3/t20-/m0/s1
- InChI Key: KHGGYADXQRSMEP-FQEVSTJZSA-N
- SMILES: O(CCCCCCCCCCCCCCCC)C([C@@H]1CCCN1)=O
Computed Properties
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 17
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 8
L-Proline, hexadecylester Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
97010-18-9 (L-Proline, hexadecylester) Related Products
- 15862-72-3(ethyl piperidine-2-carboxylate)
- 30727-18-5(Ethyl 1-methylpiperidine-2-carboxylate)
- 41994-45-0(methyl piperidine-2-carboxylate)
- 41994-50-7(2,5-diethyl pyrrolidine-2,5-dicarboxylate)
- 2812-46-6(tert-butyl (2S)-pyrrolidine-2-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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